![molecular formula C19H23N3O2 B2628167 N-phenethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide CAS No. 950646-55-6](/img/structure/B2628167.png)
N-phenethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-phenethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide” is a chemical compound. It is a derivative of piperidines, which are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A series of 2-amino-4-(1-piperidine) pyridine derivatives, as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor, was designed .Molecular Structure Analysis
The molecular formula of “this compound” is C19H23N3O2. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 325.412. More specific physical and chemical properties were not found in the retrieved sources.Scientific Research Applications
1. Inhibitory Applications
N-phenethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide derivatives have been explored for their role as inhibitors in various contexts. For instance:
- Small molecule inhibitors, such as N-(piperidin-3-yl)-N-(pyridin-2-yl)piperidine/piperazine-1-carboxamides, have been identified for their potential in inhibiting PCSK9 mRNA translation, offering insights into cholesterol management and cardiovascular diseases (Londregan et al., 2018).
- Certain this compound compounds have been studied for their potential as allosteric modulators, impacting receptor functions in various therapeutic applications (Piscitelli et al., 2012).
2. Synthetic Process Development
The development of scalable and facile synthetic processes for this compound derivatives is crucial for practical applications. Research has been dedicated to optimizing reaction conditions and achieving high yield and purity, which is essential for the production of pharmaceuticals and other chemical products. For instance:
- A novel process for synthesizing N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, a Rho kinase inhibitor, has been established, showcasing the importance of such compounds in treating central nervous system disorders (Wei et al., 2016).
3. Analytical Method Development
The development of analytical methods to separate and identify these compounds is also a critical area of research. Such methods are vital for quality control in pharmaceutical manufacturing and for the detailed study of these compounds' properties and behaviors in various contexts. For example:
- Research on nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, including N-(4-methyl-3-((4-(pyridin-3-yl) pyrimidin-2-yl)amino)phenyl)-4-((piperazin-1-yl)methyl) benzamide, highlights the need for precise analytical techniques in pharmaceutical analysis (Ye et al., 2012).
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “N-phenethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide”, is an important task of modern organic chemistry . This suggests that future research may focus on improving synthesis methods, exploring new applications in pharmaceuticals, and further understanding the biological activity and pharmacological properties of these compounds .
Properties
IUPAC Name |
N-(2-phenylethyl)-4-pyridin-2-yloxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c23-19(21-13-9-16-6-2-1-3-7-16)22-14-10-17(11-15-22)24-18-8-4-5-12-20-18/h1-8,12,17H,9-11,13-15H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPCZCEKCAIGTTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC=N2)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.